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Rubranol solubility in organic solvents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rubranol

CAS No.: 211126-61-3

Cat. No.: S1535895

Rubranol Solubility Data

The table below summarizes the available data on Rubranel's chemical properties and solubility, sourced

from manufacturer specifications [1] [2].

Property Specification
CAS Number 211126-61-3 [1] [2]
Molecular Formula C19H2405 [1] [2]
Molecular Weight 332.4 g/mol [1] [2]

Physical Description Powder [1] [2]

Type of Compound Phenols [1] [2]

Source Herbs of Alnus nepalensis [1] [2]

Soluble Solvents Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc. [1] [2]
Storage Desiccate at -20°C [1]
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The following diagram outlines the general workflow for handling Rubranel based on the located

information:

Gtart: Receive Rubranol Sampla

Inspect Vial

. Powder may adhere to vial cap.
G’repare Stock SolutlorD Gently shake vial.
: Warm at 37°C and sonicate
[Store ST SOIUUOD for higher solubility.

Use Solution Seal and store at -20°C.
Stable for several months.

For stored solutions:
thaw at room temperature before use.

Click to download full resolution via product page

General Workflow for Handling Rubranol

Key Handling Recommendations

¢ Solubility Guidance: For higher solubility, warm the tube at 37°C and use brief sonication in an
ultrasonic bath [1].

¢ Stock Solution Storage: For short-term stability, stock solutions can be stored below -20°C for
several months. For optimal results, prepare and use solutions on the same day [1].
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¢ Handling Pre-stocked Solutions: If using a solution prepared in advance, allow the frozen vial to
equilibrate at room temperature for at least an hour before opening it [1].

Suggestions for Further Research

The search results provide a good foundation but lack the depth for detailed protocols. To acquire more

comprehensive application notes, you could:

¢ Consult Specialized Databases: Search in-depth scientific databases like SciFinder or Reaxys for
journal articles that detail biological assays using Rubranol. The original isolation paper is cited as
Natural Product Letters, 1999, 13(2):75-80 [1] [2], which may contain initial bioactivity data.

e Contact Suppliers Directly: Reach out to the manufacturers (e.g., BioCrick or ChemFaces) for any
technical documents or application notes they may share with researchers [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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